Cas no 109386-74-5 (Ethyl 4-hydroxyazepane-1-carboxylate)

• Product Name: Ethyl 4-hydroxyazepane-1-carboxylate
• CAS No: 109386-74-5
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 1187586
• PubChem ID: 13664126
• Update Time: 2025-04-20

Ethyl 4-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxyazepane-1-carboxylate
• AGN-PC-00NEFQ
• 1-(ethoxycarbonyl)perhydroazepine-4-ol
• ACMC-20mc9d
• SureCN4863171
• CTK0D5814
• 1H-Azepine-1-carboxylic acid, hexahydro-4-hydroxy-, ethyl ester
• AGN-PC-00NEFQ; 1-(ethoxycarbonyl)perhydroazepine-4-ol; ACMC-20mc9d; SureCN4863171; CTK0D5814; 1H-Azepine-1-carboxylic acid, hexahydro-4-hydroxy-, ethyl ester;
• DTXSID20546132
• AIUPWVHFLSGJPB-UHFFFAOYSA-N
• Ethyl4-hydroxyazepane-1-carboxylate
• SCHEMBL4863171
• 109386-74-5

• Inchi： 1S/C9H17NO3/c1-2-13-9(12)10-6-3-4-8(11)5-7-10/h8,11H,2-7H2,1H3
• InChI Key： AIUPWVHFLSGJPB-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OCC)CCC1

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77